Cas no 37021-63-9 (4-Benzyl-2-nitrophenol)

4-Benzyl-2-nitrophenol structure
4-Benzyl-2-nitrophenol structure
Product Name:4-Benzyl-2-nitrophenol
CAS No:37021-63-9
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD00086179
CID:1480771
PubChem ID:786374
Update Time:2025-04-21

4-Benzyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-nitro-4-(phenylmethyl)-
    • 4-benzyl-2-nitrophenol
    • 2-Nitro-4-benzylphenol
    • SCHEMBL1601110
    • DTXSID10354900
    • CS-0265437
    • NDIBMYMEBYRTTJ-UHFFFAOYSA-N
    • AKOS003630738
    • EN300-98568
    • 4-benzyl-2-nitro-phenol
    • G34607
    • Oprea1_809259
    • 2-NITRO-ALPHA-PHENYL-PARA-CRESOL
    • 37021-63-9
    • Z979482348
    • Cambridge id 5142570
    • 4-Benzyl-2-nitrophenol
    • MDL: MFCD00086179
    • Inchi: 1S/C13H11NO3/c15-13-7-6-11(9-12(13)14(16)17)8-10-4-2-1-3-5-10/h1-7,9,15H,8H2
    • InChI Key: NDIBMYMEBYRTTJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

4-Benzyl-2-nitrophenol Security Information

4-Benzyl-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B704430-25mg
4-Benzyl-2-nitrophenol
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$ 50.00 2022-06-06
TRC
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$ 70.00 2022-06-06
TRC
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$ 230.00 2022-06-06
Enamine
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37021-63-9 95.0%
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$42.0 2025-02-19
Enamine
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Enamine
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Enamine
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Enamine
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$256.0 2025-02-19
Enamine
EN300-98568-2.5g
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37021-63-9 95.0%
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$503.0 2025-02-19
Enamine
EN300-98568-5.0g
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